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Compound of Interest

Compound Name: Quinamine

Cat. No.: B119162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of quinine sulfate. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on quantitative data, detailed experimental
methodologies, and a visual representation of its primary mechanism of action.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of quinine sulfate,
facilitating easy comparison and reference.

Table 1: General Physicochemical Properties
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Property

Value

Reference(s)

Chemical Name

(8S,9R)-6'-Methoxycinchonan-
9-ol sulfate (2:1) dihydrate

[1]

Molecular Formula

(C20H24N202)2:H2S04-2H20

[1]

Molar Mass 782.96 g/mol [1]
White to slightly yellow, fine,
Appearance _ _ [2][3]
needle-like crystalline powder.
Odor Odorless
Taste Very bitter
Anhydrous: 234-236 °C;
Melting Point Dihydrate: ~225 °C
(decomposes)
pKaaz: 4.1 (quinolone group),
pKa

pKaz: 8.5 (quinuclidinyl group)

Optical Rotation [a]D

-240° t0 -248° (c=2in 0.1 N
HCl)

logP (o/w)

3.44 (estimated)

Table 2: Solubility Profile
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Solvent Solubility Reference(s)
Slightly soluble (1 in 810 at 25
Water °C); Sparingly soluble in
boiling water.
Slightly soluble (1 in 120 at 25
Ethanol
°C); Soluble at 80 °C.
Chloroform Slightly soluble
Ether Practically insoluble
Acetic Acid (100%) Freely soluble
Chloroform-Ethanol (2:1) Readily soluble
Acidic Solutions Highly soluble
Table 3: Spectroscopic Properties
Molar
. Absorptivity
Technique Wavelength (A) Solvent Reference(s)
() I Quantum
Yield (P)
UV-Vis
] 349 nm 5700 M~icm~? 0.5 M H2S04
Absorption
Fluorescence
~450 nm & =0.546 0.05 M H2S0a

Emission

Experimental Protocols

This section details the methodologies for determining some of the key physicochemical

properties of quinine sulfate.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is employed to determine the melting point and thermal
behavior of quinine sulfate.

e Instrument: A calibrated Differential Scanning Calorimeter (e.g., DSC Q20, TA Instruments).
o Sample Preparation: Accurately weigh 1-10 mg of quinine sulfate into an aluminum pan.
e DSC Scan Parameters:
o Temperature Range: 25 °C to 250 °C.
o Heating Rate: 2 °C per minute.
o Purge Gas: Nitrogen at a flow rate of 50 mL/min.
e Procedure:
o Calibrate the instrument for temperature and heat flow using an indium standard.
o Place the sealed sample pan and an empty reference pan into the DSC cell.
o Initiate the temperature scan according to the defined parameters.

o Record the heat flow as a function of temperature. The melting point is determined as the
onset or peak of the endothermic event on the resulting thermogram. For the dihydrate
form, a broad endotherm corresponding to desolvation may be observed prior to the sharp
melting endotherm of the anhydrous form.

2.2. Determination of Aqueous Solubility by UV-Vis Spectrophotometry

This protocol outlines a common method for determining the solubility of quinine sulfate in an
agueous medium.

o Apparatus: UV-Vis Spectrophotometer, water bath shaker, 0.45 um membrane filters.
e Procedure:

o Preparation of a Calibration Curve:
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» Prepare a stock solution of quinine sulfate of a known concentration in 0.1 N HCI.
» Create a series of standard solutions by serial dilution of the stock solution.

» Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax), approximately 348 nm.

= Plot a calibration curve of absorbance versus concentration.

o Solubility Measurement:

Add an excess amount of quinine sulfate to a known volume of purified water in a
sealed container.

» Equilibrate the suspension by shaking in a constant temperature water bath (e.g., 25
°C) for 24 hours to ensure saturation.

» Withdraw a sample and immediately filter it through a 0.45 um membrane filter to
remove undissolved solid.

» Dilute the filtrate with 0.1 N HCI to a concentration that falls within the range of the
calibration curve.

= Measure the absorbance of the diluted filtrate at Amax.

» Calculate the concentration of quinine sulfate in the filtrate using the calibration curve
eqguation. This concentration represents the aqueous solubility at the specified
temperature.

2.3. Quantification by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a precise method for the quantification of quinine sulfate in various
formulations.

e Instrumentation: A standard HPLC system with a UV detector and a C18 column (e.g., 4.6 x
250 mm, 5 um patrticle size).

o Chromatographic Conditions:
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[e]

Mobile Phase: A degassed mixture of methanol and water (e.g., 30:70 v/v).

Flow Rate: 1.0 mL/min.

(¢]

[¢]

Detection Wavelength: 233 nm.

[¢]

Injection Volume: 20 pL.

[e]

Column Temperature: Ambient.

e Procedure:

o Standard Solution Preparation: Prepare a stock solution of quinine sulfate standard in the
mobile phase. Create a series of working standard solutions of known concentrations
(e.g., 10-50 pg/mL).

o Sample Preparation: Accurately weigh and dissolve the sample containing quinine sulfate
in the mobile phase to achieve a concentration within the calibration range. Filter the
sample solution through a 0.45 pum filter.

o Analysis: Inject the standard and sample solutions into the HPLC system. The retention
time for quinine sulfate is used for identification, and the peak area is used for
guantification against the calibration curve derived from the standard solutions.

Mandatory Visualization: Mechanism of Action

The primary antimalarial action of quinine sulfate involves the disruption of heme detoxification
within the Plasmodium falciparum parasite. The following diagram illustrates this key pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119162#physicochemical-properties-of-quinine-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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